Cas no 77914-64-8 (1-(4-bromophenyl)-2-(methylamino)ethan-1-one)

1-(4-Bromophenyl)-2-(methylamino)ethan-1-one is a brominated aromatic ketone derivative with a methylamino functional group, making it a versatile intermediate in organic synthesis. Its structure, featuring a 4-bromophenyl moiety, enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. The methylamino group further allows for derivatization, enabling applications in pharmaceutical and agrochemical research. The compound’s well-defined reactivity and stability under standard conditions make it suitable for controlled synthetic transformations. Its high purity and consistent performance are critical for reproducible results in medicinal chemistry and material science applications.
1-(4-bromophenyl)-2-(methylamino)ethan-1-one structure
77914-64-8 structure
Product Name:1-(4-bromophenyl)-2-(methylamino)ethan-1-one
CAS No:77914-64-8
MF:C9H10BrNO
MW:228.08580160141
CID:530523
PubChem ID:12651269
Update Time:2025-06-10

1-(4-bromophenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(4-bromophenyl)-2-(methylamino)-
    • 1-(4-bromophenyl)-2-(methylamino)ethanone
    • 1-(4-bromophenyl)-2-(methylamino)ethan-1-one
    • DTXSID20505729
    • SCHEMBL2296952
    • 77914-64-8
    • EN300-1911392
    • Inchi: 1S/C9H10BrNO/c1-11-6-9(12)7-2-4-8(10)5-3-7/h2-5,11H,6H2,1H3
    • InChI Key: ROCPAVBERYRYOQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CNC)=O

Computed Properties

  • Exact Mass: 226.99458g/mol
  • Monoisotopic Mass: 226.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų

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1-(4-bromophenyl)-2-(methylamino)ethan-1-one Related Literature

Additional information on 1-(4-bromophenyl)-2-(methylamino)ethan-1-one

Recent Advances in the Study of 1-(4-bromophenyl)-2-(methylamino)ethan-1-one (CAS: 77914-64-8)

1-(4-bromophenyl)-2-(methylamino)ethan-1-one (CAS: 77914-64-8) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromophenyl and methylamino functional groups, has been the subject of numerous studies due to its potential applications in drug development and biochemical research. Recent advancements have shed light on its synthesis, pharmacological properties, and potential therapeutic uses, making it a focal point for researchers in the field.

The synthesis of 1-(4-bromophenyl)-2-(methylamino)ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological improvements have facilitated more reliable and reproducible results in subsequent pharmacological studies.

Pharmacological investigations have revealed that 1-(4-bromophenyl)-2-(methylamino)ethan-1-one exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that the compound may have potential as a central nervous system (CNS) agent, with particular relevance to conditions such as depression and anxiety. However, further research is needed to elucidate its precise mechanism of action and to assess its safety and efficacy in clinical settings.

In addition to its CNS effects, recent studies have explored the compound's potential as a precursor in the synthesis of more complex pharmaceutical agents. Its unique chemical structure makes it a valuable building block for the development of novel therapeutics targeting a range of diseases. Researchers are particularly interested in its potential applications in oncology and infectious diseases, where its derivatives may offer new treatment options.

Despite these promising findings, challenges remain in the development and application of 1-(4-bromophenyl)-2-(methylamino)ethan-1-one. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's therapeutic potential.

In conclusion, 1-(4-bromophenyl)-2-(methylamino)ethan-1-one (CAS: 77914-64-8) represents a promising area of research in the chemical biology and pharmaceutical fields. Recent advancements in its synthesis, characterization, and pharmacological evaluation have provided a solid foundation for future studies. As research continues, this compound may emerge as a key player in the development of new drugs and therapeutic strategies, offering hope for patients with a variety of medical conditions.

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